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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of 2-(N-

morpholino)ethanesulfonic acid sodium salt (MES sodium salt) in deionized water. This

document consolidates available quantitative data, outlines experimental protocols for solubility

determination, and presents a visual representation of the experimental workflow. MES sodium
salt is a widely used zwitterionic buffer in biological and biochemical research, valued for its

stability and compatibility with various biological systems.[1][2][3]

Quantitative Solubility Data
The solubility of MES sodium salt in deionized water is high, though reported values vary

across different sources. This variation may be attributable to differences in experimental

conditions such as temperature and pH. The following table summarizes the available

quantitative data.

Solubility (g/L) Molarity (mol/L) Temperature Source

590 ~2.72 Not Specified [4]

500 ~2.30 Not Specified [5][6]

335.3 ~1.54 20°C [7]

Molecular Weight of MES Sodium Salt: 217.22 g/mol [4][5]
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It is also reported that a 10% solution (100 g/L) is clear and complete, and a 33% solution (330

g/L) is clear and colorless, indicating good solubility at these concentrations.[1][8]

Factors Influencing Solubility
Temperature
The solubility of most solid solutes in water, including salts like MES sodium salt, generally

increases with a rise in temperature.[9] This is due to the increased kinetic energy of the water

molecules, which facilitates the disruption of the solute's crystal lattice structure. While specific

quantitative data on the temperature-dependent solubility of MES sodium salt is not readily

available, it is a critical factor to consider. For instance, preparing concentrated stock solutions

may be more efficient at slightly elevated temperatures. Conversely, cooling a saturated

solution could lead to precipitation. When preparing MES buffers, it is crucial to ensure the final

temperature is that at which the buffer will be used, as temperature can also affect the pH.[10]

pH
MES sodium salt is the sodium salt of a weak acid. The pH of a solution of MES sodium salt
in deionized water is typically in the range of 8.5 to 10.4, depending on the concentration.[4][6]

The useful buffering range for MES is between pH 5.5 and 6.7.[4][11][12] To prepare a buffer

within this range, the pH of the MES sodium salt solution would need to be adjusted

downwards using an acid, or by combining solutions of MES free acid and MES sodium salt.
[10][13] The solubility of the system will then depend on the final pH and the concentrations of

the MES species in solution.

Experimental Protocol for Determining Solubility
This protocol outlines a general method for determining the solubility of MES sodium salt in
deionized water at a specific temperature.

Materials:

MES sodium salt powder

Deionized water

Stirring rod or magnetic stirrer and stir bar
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Graduated beaker or volumetric flask

Analytical balance

Temperature control system (e.g., water bath)

pH meter (optional, for pH-dependent studies)

Procedure:

Preparation: Ensure all glassware is clean and dry. Prepare a temperature-controlled

environment for the experiment.

Weighing: Accurately weigh a known amount of MES sodium salt using an analytical

balance.

Dissolution: Transfer the weighed MES sodium salt into a beaker containing a known

volume of deionized water.

Stirring: Stir the mixture using a stirring rod or a magnetic stirrer. Continuous agitation is

necessary to ensure the powder dissolves efficiently.

Observation: Continue to add small, known quantities of MES sodium salt to the solution,

allowing time for dissolution after each addition. The point at which a small amount of the

powder no longer dissolves, and the solution remains saturated, indicates that the solubility

limit has been reached.

Equilibration: Allow the saturated solution to equilibrate at the desired temperature for a set

period to ensure maximum dissolution.

Measurement: The total mass of MES sodium salt dissolved in the known volume of

deionized water represents its solubility at that temperature.

pH Adjustment (Optional): If determining solubility at a specific pH, use a pH meter and

adjust the pH of the solution with a suitable acid (e.g., HCl) or base (e.g., NaOH) as needed

during the dissolution process.[2][14]
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Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of

MES sodium salt solubility.
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Caption: Workflow for determining the solubility of MES sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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